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Compound of Interest

Compound Name: ABC1183

Cat. No.: B605084

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and
Compliant Disposal of ABC1183

Proper disposal of the research chemical ABC1183, a selective dual GSK3 and CDK9 inhibitor,
is crucial for maintaining laboratory safety and environmental compliance. As a bioactive small
molecule, ABC1183 requires handling and disposal as chemical waste. Adherence to
established protocols minimizes risks to personnel and the surrounding environment.

Immediate Safety and Logistical Information

ABC1183 should not be disposed of through standard laboratory drains or as regular solid
waste. The primary directive for its disposal is to engage a licensed and approved waste
disposal service.[1] This ensures that the compound is managed and treated in accordance
with local, state, and federal regulations for chemical waste.

Key Disposal Principles:

o Segregation: Keep ABC1183 waste separate from other waste streams, particularly non-
hazardous materials.

» Labeling: Clearly label all containers holding ABC1183 waste with the chemical name
("ABC1183"), CAS number (1042735-18-1), and appropriate hazard symbols.

» Containment: Ensure waste is stored in sealed, leak-proof containers that are compatible
with the chemical's properties.
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Experimental Protocols for Disposal

While specific experimental protocols for the disposal of ABC1183 are not publicly
documented, the following general procedure for chemical waste of this nature should be
followed. This protocol is based on standard laboratory safety guidelines.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.
o Sealable, labeled waste container.
o Access to a designated chemical waste storage area.
Procedure:

o Preparation: Before beginning any experiment that will generate ABC1183 waste, identify
the appropriate waste container. Ensure the container is clean, dry, and properly labeled.

e Collection of Solid Waste:

o Carefully transfer any solid ABC1183 waste, including unused compound and
contaminated items (e.g., weighing paper, gloves, pipette tips), into the designated waste
container.

o Avoid generating dust. If working with a powder, handle it in a chemical fume hood.
¢ Collection of Liquid Waste:

o For solutions of ABC1183 (e.g., dissolved in DMSO), pour the waste into a designated
liquid waste container.

o Do not mix incompatible waste streams in the same container.
o Container Sealing and Storage:

o Once the waste has been collected, securely seal the container.
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o Store the sealed container in a designated, well-ventilated chemical waste storage area,

away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and proper disposal of the waste

container.

Quantitative Data Summary

There is no quantitative data available in the search results regarding disposal procedures for
ABC1183. Disposal protocols for research chemicals are typically procedural rather than

guantitative.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ABC1183.
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Caption: Workflow for the proper disposal of ABC1183.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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